2-(4-Bromophenylamino)-2-methylpropanenitrile

• IUPAC Name: 2-(4-bromoanilino)-2-methylpropanenitrile
• InChI: InChI=1S/C10H11BrN2/c1-10(2,7-12)13-9-5-3-8(11)4-6-9/h3-6,13H,1-2H3
• InChI Key: QTBHIBGEPOTWGH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)NC1=CC=C(C=C1)Br
• Molecular Formula: C10H11BrN2
• Molecular Weight: 239.11 g/mol

Description

2-(4-Bromophenylamino)-2-methylpropanenitrile is a useful research compound. Its molecular formula is C10H11BrN2 and its molecular weight is 239.11 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of PI3K/mTOR Inhibitors

  2-(4-Bromophenylamino)-2-methylpropanenitrile is an important intermediate in the synthesis of PI3K/mTOR inhibitors, particularly in the synthesis of derivatives of NVP-BEZ235, a compound with potential for cancer treatment (Lei et al., 2015).

• Radical Cyclization for Spiroindole Synthesis

  It serves as a precursor in radical cyclization reactions to produce spiro[2H-indole-2-cyclohexan]-3(1H)-imines and spiro[2H-indole-2,4'-piperidin]-3(1H)-imines, which have potential applications in medicinal chemistry (Sulsky et al., 1999).

• Inhibitors of EGFR and HER-2 Tyrosine Kinases

  Derivatives of 2-(4-Bromophenylamino)-2-methylpropanenitrile, specifically 6-substituted-4-(3-bromophenylamino)quinazolines, may function as irreversible inhibitors of epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor (HER-2) tyrosine kinases, showing potential in cancer treatment (Tsou et al., 2001).

• Oxidative Environment Monitoring in Pharmaceuticals

  A stable degradant of 2,2'-azobis(2-methylpropanenitrile), which is related to 2-(4-Bromophenylamino)-2-methylpropanenitrile, can be used to monitor the oxidative environment in pharmaceuticals, indicating its application in quality control and drug stability studies (Wells-Knecht & Dunn, 2019).

• Synthesis of Oxazaphosphinine and Metal Complexes

  This compound is used in the synthesis of 3-(4-bromophenyl)-2-phenyl-3,4-dihydro-2H-benzo[e][1,3,2]-oxazaphosphinine, its P-chalcogenides, and metal complexes, which are of interest in the field of coordination chemistry (Shukla, Rani, & Khan, 2013).

• Preparation of Fluorinated Biphenyl Compounds

  It plays a role in the synthesis of fluorinated biphenyl compounds, which have applications in pharmaceuticals and materials science (Qiu et al., 2009).

• Structural and Aromatic Studies

  This compound is studied for its structural and aromatic aspects, particularly in the context of tautomerism, which is important for understanding chemical behavior and designing new molecules (Karabıyık et al., 2009).

• Photoluminescent Properties

  The compound is used in the synthesis of α,β-diarylacrylonitrile derivatives, which exhibit photoluminescent properties and have potential applications in optoelectronic devices (Li et al., 2011).